Cas no 156329-62-3 (methyl 3-cyanobicyclo[1.1.1]pentane-1-carboxylate)

methyl 3-cyanobicyclo[1.1.1]pentane-1-carboxylate structure
156329-62-3 structure
Product Name:methyl 3-cyanobicyclo[1.1.1]pentane-1-carboxylate
CAS No:156329-62-3
MF:C8H9NO2
MW:151.16256
MDL:MFCD27664945
CID:107438
PubChem ID:10396996
Update Time:2024-11-01

methyl 3-cyanobicyclo[1.1.1]pentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[1.1.1]pentane-1-carboxylicacid, 3-cyano-, methyl ester
    • METHYL 3-CYANOBICYCLO[1.1.1]PENTANE-1-CARBOXYLATE
    • Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-cyano-, methyl ester (9CI)
    • methyl 1-cyanobicyclo[1.1.1]pentane-3-carboxylate
    • Methyl 3-Cyanobicyclo[1.1.1]Pentane-1-Carboxylate(WX120558)
    • Methyl 3-cyanobicyclo[1.1.1]pentane-1-carboxylate, AldrichCPR
    • SB11720
    • EN300-6214310
    • EN300-37374011
    • Methyl3-cyanobicyclo[1.1.1]pentane-1-carboxylate
    • Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-cyano-, methyl ester
    • 156329-62-3
    • P14124
    • SY098007
    • DB-255224
    • MFCD27664945
    • GS-8010
    • CS-0039054
    • SCHEMBL22276169
    • AKOS025290963
    • methyl 3-cyanobicyclo[1.1.1]pentane-1-carboxylate
    • MDL: MFCD27664945
    • Inchi: InChI=1S/C8H9NO2/c1-11-6(10)8-2-7(3-8,4-8)5-9/h2-4H2,1H3
    • InChI Key: WHDZIHLWBZWJMI-UHFFFAOYSA-N
    • SMILES: COC(=O)C12CC(C1)(C2)C#N

Computed Properties

  • Exact Mass: 151.06337
  • Monoisotopic Mass: 151.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • PSA: 50.09

methyl 3-cyanobicyclo[1.1.1]pentane-1-carboxylate Security Information

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